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Compound of Interest

Compound Name: Nitrosonium hexafluoroantimonate

Cat. No.: B093022

For researchers, scientists, and drug development professionals, the proper handling of highly
reactive chemical compounds is paramount. Nitrosonium hexafluoroantimonate (CAS No.
16941-06-3), a powerful oxidizing and electrophilic fluorinating agent, necessitates stringent
safety protocols.[1] This guide provides an in-depth overview of its safety data, handling
precautions, and emergency procedures, compiled from various safety data sheets (SDS) and
chemical information sources.

Chemical Identification and Properties

Nitrosonium hexafluoroantimonate is an inorganic compound with the chemical formula
NOSDbFes.[1][2] It is typically a colorless or white solid, possibly in powder form, with a strong,
pungent odor.[1][3] It is known to be sensitive to moisture.[4]

Table 1: Chemical Identification
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Identifier Value Source(s)
] Nitrosonium

Chemical Name . [1][2][5]
hexafluoroantimonate

Synonyms Nitrosyl hexafluoroantimonate 416171

CAS Number 16941-06-3 [2114][5]

Molecular Formula FsNOSb [2]

Molecular Weight 265.76 g/mol [2][8]

| INChl Key | AMGJCGWYCZRXHS-UHFFFAOYSA-H |[2][8] |
Table 2: Physical and Chemical Properties

Property Value Source(s)

Physical State Solid, Powder [31[5]1[6]

Appearance White / Colorless [1][6]

Odor Strong, pungent [1]
Insoluble in water at room

- temperature; Soluble in

Solubility ] ] ] [1]
trifluoromethanesulfonic acid
and other organic solvents.
Stable under normal

Stability conditions, but moisture [4]

sensitive.

| Flash Point | Not applicable |[3] |

Hazard Identification and Classification

This compound is classified as hazardous. It is harmful if swallowed or inhaled, causes severe

skin burns and eye damage, and is toxic to aquatic life with long-lasting effects.[2][5][8][9]
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Table 3: GHS Hazard Classification

Hazard Class Category GHS Code Description Source(s)
Acute Toxicity, Harmful if

Category 4 H302 [21[5][8][°]
Oral swallowed
Acute Toxicity, Harmful if

) Category 4 H332 ) [2][51[8]

Inhalation inhaled
Skin Causes severe
Corrosion/Irritatio  Category 1B H314 skin burns and [41[5]

n

eye damage

Serious Eye

Damage/Irritation

Category 1

Causes severe

eye damage

[4]

| Hazardous to the Aquatic Environment, Long-term | Chronic 2 | H411 | Toxic to aquatic life

with long lasting effects |[2][5][8][9] |

Table 4: Hazard and Precautionary Statements

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


https://www.echemi.com/produce/pr23061737692-nitrosonium-hexafluoroantimonate.html
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrilooxidanium-hexafluoroantimonate_1
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.echemi.com/produce/pr23061737692-nitrosonium-hexafluoroantimonate.html
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrilooxidanium-hexafluoroantimonate_1
https://www.fishersci.com/store/msds?partNumber=AC383730250&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://www.fishersci.com/store/msds?partNumber=AC383730250&countryCode=US&language=en
https://www.echemi.com/produce/pr23061737692-nitrosonium-hexafluoroantimonate.html
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrilooxidanium-hexafluoroantimonate_1
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Code Statement Source(s)

Harmful if swallowed or if
H302+H332 . [3]
inhaled.

Causes severe skin burns and
H314 (5]
eye damage.

Toxic to aquatic life with long
H411 _ [2][9]
lasting effects.

P260/P261 Do not breathe dust/fume. [21[5119]

Do not eat, drink or smoke
P270 _ _ [2][5][°]
when using this product.

Use only outdoors or in a well-
P271 ) [2][5]119]
ventilated area.

Avoid release to the
P273 . [2][5][°]
environment.

Wear protective gloves,
P280 protective clothing, eye [5]

protection and face protection.

IF SWALLOWED: Get medical
P301+P317 hel [2][9]
elp.

IF INHALED: Remove person
P304+P340 to fresh air and keep [2][9]

comfortable for breathing.

| P501 | Dispose of contents/container to an appropriate treatment and disposal facility. |[2][9] |

Experimental and Handling Protocols

While specific experimental protocols for the use of Nitrosonium hexafluoroantimonate as a
reagent are beyond the scope of a safety data sheet, any such protocol must incorporate the
following safety and handling procedures.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/515930
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://www.echemi.com/produce/pr23061737692-nitrosonium-hexafluoroantimonate.html
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.echemi.com/produce/pr23061737692-nitrosonium-hexafluoroantimonate.html
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.echemi.com/produce/pr23061737692-nitrosonium-hexafluoroantimonate.html
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.echemi.com/produce/pr23061737692-nitrosonium-hexafluoroantimonate.html
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.echemi.com/produce/pr23061737692-nitrosonium-hexafluoroantimonate.html
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://www.echemi.com/produce/pr23061737692-nitrosonium-hexafluoroantimonate.html
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.echemi.com/produce/pr23061737692-nitrosonium-hexafluoroantimonate.html
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.echemi.com/produce/pr23061737692-nitrosonium-hexafluoroantimonate.html
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.benchchem.com/product/b093022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Safe Handling Procedures

Ventilation: Always handle in a well-ventilated area or under a chemical fume hood.[1][4][5]

[6]

Personal Contact: Avoid all personal contact, including inhalation of dust and contact with
skin and eyes.[1][5]

Ignition Sources: Avoid smoking, naked lights, or other sources of ignition.[5] Use non-
sparking tools.[2]

Hygienic Practices: Do not eat, drink, or smoke in the handling area.[2][5] Wash hands
thoroughly with soap and water after handling.[5] Contaminated work clothes should be
laundered separately before reuse.[5]

Water Reaction: To avoid a violent reaction, ALWAYS add the material to water and NEVER
the other way around.[5]

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and a face shield.[5] Refer to EN 166
standards.[5]

Skin Protection: Wear chemical-impermeable gloves (e.g., EN 374) and protective clothing
(EN 340).[5][9]

Respiratory Protection: If dust is generated or ventilation is inadequate, use a suitable
respirator.

Footwear: Use footwear that protects against chemicals (EN 13832).[5]
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Key Sections of a Safety Data Sheet (SDS)

1. Identification

2. Hazard(s) Identification

3. Composition/Information

4. First-Aid Measures

5. Fire-Fighting Measures

6. Accidental Release Measures

7. Handling and Storage

8. Exposure Controls/PPE

9. Physical & Chemical Properties

10. Stability & Reactivity

11. Toxicological Information

12. Ecological Information

13. Disposal Considerations

14. Transport Information

15. Regulatory Information

16. Other Information

Click to download full resolution via product page

Caption: Logical flow of information in a Safety Data Sheet.
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Emergency Procedures

First-Aid Measures

If Inhaled: Remove the person to fresh air.[9] If breathing is difficult, administer oxygen.[9] If
breathing has stopped, provide artificial respiration, but avoid mouth-to-mouth resuscitation.
[9] Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing.[9] Wash the affected area with
plenty of soap and water.[9] Seek medical attention.

Eye Contact: Rinse immediately and thoroughly with pure water for at least 15 minutes,
including under the eyelids.[4][9] Seek immediate medical attention.[4]

If Swallowed: Rinse the mouth with water.[2][9] Do not induce vomiting.[4][9] If the person is
conscious, give 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person.[9] Call a poison control center or doctor immediately.[4][9]

Spill and Leak Procedures

Minor Spills: Clean up spills immediately.[5] Use dry clean-up procedures and avoid
generating dust.[5] Place the material in a suitable, labeled container for disposal.[5]

Major Spills: Evacuate personnel from the area and move upwind.[5] Alert the fire brigade or
emergency services.[5] Wear a self-contained breathing apparatus and full protective gear.
[5] Prevent the spill from entering drains or water courses.[5] Contain the spill with sand,
earth, or vermiculite.[5] Collect the recoverable product into labeled containers.[5]

Storage and Disposal

Storage

» Store in original, tightly sealed containers.[2][5]

e Keep in a cool, dry, and well-ventilated area.[2][4][5]

e The substance is moisture-sensitive; protect it from exposure to moist air or water.[4]
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» Store away from incompatible materials such as strong oxidizing agents.[4]

Disposal

o Disposal must be conducted at an appropriate treatment and disposal facility.[2][9]

 All disposal practices must comply with applicable local, state, and federal laws and
regulations.[2][9]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC383730250&countryCode=US&language=en
https://www.echemi.com/produce/pr23061737692-nitrosonium-hexafluoroantimonate.html
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.echemi.com/produce/pr23061737692-nitrosonium-hexafluoroantimonate.html
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Preparation

Review SDS &
Create SOP

Assemble Required PPE

Prepare & Verify
Work Area (Fume Hood)

Handling & %;xperimentation

Retrieve Chemical
from Storage

A

Perform Experiment
Following SOP

Emergency Response

= mmmm o] ! v

Return Unused Chemical

Spill or Exposure Occurs to Storage

Cleanup é%; Disposal

Follow Emergency
Procedures (SDS)

Report Incident

Decontaminate
Work Area & Equipment

Segregate & Label
Chemical Waste

Dispose of Waste
per Regulations

Safe Handling Workflow for Hazardous Chemicals

Click to download full resolution via product page

Caption: General workflow for safely handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Nitrosonium Hexafluoroantimonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093022#nitrosonium-hexafluoroantimonate-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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